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For researchers, scientists, and drug development professionals, understanding the

reproducibility of an assay is paramount for reliable and consistent results. Inter-assay

variability, which measures the variation between runs of the same assay performed on

different days or by different operators, is a critical performance metric. This guide provides a

comparative overview of the inter-assay variability of leading multiplex immunoassay platforms,

offering supporting data and experimental context.

While the term "Mtech technology" did not yield specific results in a literature search, it is often

a colloquialism or internal shorthand for established platforms. This guide will focus on widely

adopted multiplex technologies, including Meso Scale Discovery (MSD), Luminex, and

traditional ELISA, to provide a relevant and data-driven comparison of their inter-assay

performance.

Comparative Analysis of Inter-Assay Variability
The precision of an immunoassay is typically expressed as the coefficient of variation (%CV),

which is the ratio of the standard deviation to the mean.[1] A lower %CV indicates higher

precision and less variability between assays.[1] Generally, an inter-assay %CV of less than

15% is considered acceptable for most research applications.[1][2]

The following table summarizes the inter-assay variability data from comparative studies of

different multiplex immunoassay platforms.
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Technology
Platform

Analytes Sample Type
Inter-Assay
%CV

Reference

Meso Scale

Discovery (MSD)

IL-2, IL-4, IL-8,

IL-10, IL-12,

IFNγ, TNFα

Spiked Plasma

High Conc.:

<25% (except for

IL-8, IL-10, IL-12)

Low Conc.:

21.5% - 125.9%

[3]

Luminex (Bio-

Plex)

IL-2, IL-4, IL-8,

IL-10, IL-12,

IFNγ, TNFα

Spiked Plasma

High Conc.:

<25% (except for

IL-8, IL-12) Low

Conc.: 3.0% -

79.7%

[3]

Searchlight®

IL-2, IL-6, IL-8,

IL-12, IFNγ,

TNF-α

Plasma 16.7% - 119.3% [4]

Singleplex ELISA

(R&D Systems)

Various

Cytokines
Plasma 3.8% - 7.1% [4]

Key Observations:

Meso Scale Discovery (MSD) and Luminex platforms generally demonstrate good inter-

assay precision, particularly at higher analyte concentrations.[3][5] However, at lower

concentrations, the variability can increase significantly.[3] One study found that for the MSD

platform, the inter-assay %CV for several cytokines at low concentrations exceeded the 25%

acceptance criteria.[3]

The Searchlight® platform, in one validation study, showed unacceptably high inter-assay

variability, with CVs ranging from 16.7% to 119.3%, suggesting significant plate-to-plate

variation.[4]

Traditional singleplex ELISAs generally exhibit excellent inter-assay reproducibility, with

%CVs often below 10%.[4][6] This high level of precision is a key reason why ELISA remains

a gold standard for many applications.[6]
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It is important to note that inter-assay variability can be influenced by numerous factors,

including the specific analytes being measured, the complexity of the sample matrix, and

adherence to the experimental protocol.

Experimental Protocols and Methodologies
Accurate and reproducible results are contingent on meticulously following established

protocols. Below are generalized workflows for determining inter-assay variability and for

running assays on the discussed platforms.

General Protocol for Determining Inter-Assay Variability
The following workflow outlines the standard procedure for assessing the inter-assay precision

of an immunoassay.
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Sample Preparation

Assay Execution

Data Analysis

Prepare multiple aliquots of the same sample (e.g., spiked plasma or serum).

Store aliquots under identical conditions (e.g., -80°C).

Run the assay on different days using a new aliquot for each run.

Ensure each run is performed by the same operator and with the same reagent lots, if possible.

Calculate the concentration of the analyte for each replicate in each run.

Determine the mean concentration and standard deviation across all runs.

Calculate the Inter-Assay %CV using the formula: 
(%CV = (Standard Deviation / Mean) * 100).

Click to download full resolution via product page

Caption: Workflow for determining inter-assay variability.

Generalized Multiplex Immunoassay Workflow
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The following diagram illustrates a typical workflow for a multiplex immunoassay, such as those

performed on the MSD or Luminex platforms.

Plate Preparation

Incubation Steps

Detection

Data Analysis

Pre-coated multiplex plate with capture antibodies.

Add standards, controls, and samples to the wells.

Incubate to allow analyte to bind to capture antibodies.

Wash plate.

Add detection antibodies.

Incubate to form sandwich immunocomplex.

Wash plate.

Add read buffer or substrate.

Read plate on a specialized instrument (e.g., MSD or Luminex reader).

Generate standard curve.

Calculate analyte concentrations in samples.
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Caption: Generalized workflow for a multiplex immunoassay.

Conclusion
The choice of an immunoassay platform should be guided by the specific requirements of the

study, including the number of analytes to be measured, the required sensitivity, and the

acceptable level of assay variability. While multiplex platforms like Meso Scale Discovery and

Luminex offer high-throughput analysis of multiple analytes simultaneously, traditional

singleplex ELISAs often provide superior inter-assay precision.[7][8][9] For studies where high

precision is critical, especially at low analyte concentrations, rigorous validation of the chosen

multiplex platform is essential to ensure the reliability of the generated data.[4] Researchers

should carefully consider the trade-offs between throughput and precision when selecting an

assay technology for their drug development and research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. toptipbio.com [toptipbio.com]

2. salimetrics.com [salimetrics.com]

3. researchgate.net [researchgate.net]

4. Accuracy and Reproducibility of a Multiplex Immunoassay Platform: A Validation Study -
PMC [pmc.ncbi.nlm.nih.gov]

5. Comparison of multiplex immunoassay platforms - PubMed [pubmed.ncbi.nlm.nih.gov]

6. cusabio.com [cusabio.com]

7. The Evolution of Multiplex Immunoassay Technologies — Olink® [olink.com]

8. Emerging technology of multiplexing in clinical diagnostics - PMC [pmc.ncbi.nlm.nih.gov]

9. evetechnologies.com [evetechnologies.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b147231?utm_src=pdf-body-img
https://olink.com/blog/the-evolution-of-multiplex-immunoassay-technologies
https://pmc.ncbi.nlm.nih.gov/articles/PMC8905043/
https://www.evetechnologies.com/multiplex-cytokine-assays-compared-luminex-meso-scale-discovery-and-traditional-elisa/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108329/
https://www.benchchem.com/product/b147231?utm_src=pdf-custom-synthesis
https://toptipbio.com/calculate-coefficient-variation-cv/
https://salimetrics.com/calculating-inter-and-intra-assay-coefficients-of-variability/
https://www.researchgate.net/figure/nter-assay-variability-for-spiked-plasma-samples-from-three-replicate-assays-performed-on_fig2_23451191
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108329/
https://pubmed.ncbi.nlm.nih.gov/20022982/
https://www.cusabio.com/c-21191.html
https://olink.com/blog/the-evolution-of-multiplex-immunoassay-technologies
https://pmc.ncbi.nlm.nih.gov/articles/PMC8905043/
https://www.evetechnologies.com/multiplex-cytokine-assays-compared-luminex-meso-scale-discovery-and-traditional-elisa/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Technologies: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147231#inter-assay-variability-of-the-mtech-
technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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